(7S)-5,6,7,8-Tetrahydro-7-(methoxycarbonyl)-2-methyl-5-oxo-imidazo[1,5-c]pyrimidinium Iodide
(7S)-5,6,7,8-Tetrahydro-7-(methoxycarbonyl)-2-methyl-5-oxo-imidazo[1,5-c]pyrimidinium Iodide
Brand Name:
Vulcanchem
CAS No.:
69618-95-7
VCID:
VC0055576
InChI:
InChI=1S/C9H11N3O3.HI/c1-11-4-6-3-7(8(13)15-2)10-9(14)12(6)5-11;/h4-5,7H,3H2,1-2H3;1H/t7-;/m0./s1
SMILES:
C[N+]1=CN2C(=C1)CC(NC2=O)C(=O)OC.[I-]
Molecular Formula:
C9H12IN3O3
Molecular Weight:
337.11 g/mol
(7S)-5,6,7,8-Tetrahydro-7-(methoxycarbonyl)-2-methyl-5-oxo-imidazo[1,5-c]pyrimidinium Iodide
CAS No.: 69618-95-7
Reference Standards
VCID: VC0055576
Molecular Formula: C9H12IN3O3
Molecular Weight: 337.11 g/mol
CAS No. | 69618-95-7 |
---|---|
Product Name | (7S)-5,6,7,8-Tetrahydro-7-(methoxycarbonyl)-2-methyl-5-oxo-imidazo[1,5-c]pyrimidinium Iodide |
Molecular Formula | C9H12IN3O3 |
Molecular Weight | 337.11 g/mol |
IUPAC Name | methyl (7S)-2-methyl-5-oxo-7,8-dihydro-6H-imidazo[1,5-c]pyrimidin-2-ium-7-carboxylate;iodide |
Standard InChI | InChI=1S/C9H11N3O3.HI/c1-11-4-6-3-7(8(13)15-2)10-9(14)12(6)5-11;/h4-5,7H,3H2,1-2H3;1H/t7-;/m0./s1 |
Standard InChIKey | XDIIVPQFFBICMM-FJXQXJEOSA-N |
Isomeric SMILES | C[N+]1=CN2C(=C1)C[C@H](NC2=O)C(=O)OC.[I-] |
SMILES | C[N+]1=CN2C(=C1)CC(NC2=O)C(=O)OC.[I-] |
Canonical SMILES | C[N+]1=CN2C(=C1)CC(NC2=O)C(=O)OC.[I-] |
Synonyms | (S)-5,6,7,8-Tetrahydro-7-(methoxycarbonyl)-2-methyl-5-oxo-imidazo[1,5-c]pyrimidinium Iodide; |
PubChem Compound | 15593180 |
Last Modified | Nov 11 2021 |
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